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ICI 211965 stability and storage conditions
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Compound of Interest

Compound Name: ICl 211965

Cat. No.: B1674351

Technical Support Center: ICI 211965

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of ICI 211965 (also
known as Zelandopam).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid ICI 2119657

Al: For optimal stability, solid ICI 211965 should be stored in a dry, dark environment.
Recommended storage temperatures are detailed in the table below.

Q2: How should | store stock solutions of ICI 2119657

A2: Stock solutions of ICI 211965 should be stored at low temperatures to maintain their
integrity. Specific temperature guidelines for short and long-term storage are provided in the
data table. It is generally recommended to aliquot the stock solution to avoid repeated freeze-
thaw cycles.[1]

Q3: What is the expected shelf-life of ICI 2119657

A3: If stored correctly under the recommended conditions, ICI 211965 is expected to have a
shelf life of over two years.[2]

Q4: My vial of ICI 211965 arrived at room temperature. Is it still viable?
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A4: Yes. The compound is considered stable for a few weeks during standard shipping
conditions at ambient temperature.[2] Upon receipt, it is crucial to transfer it to the
recommended storage conditions for long-term stability.

Q5: In what solvent can | dissolve ICI 2119657?

A5: ICI 211965 is soluble in dimethyl sulfoxide (DMSO).[1][2]
Troubleshooting Guide

Issue: | am observing lower than expected activity in my experiments.
e Question: Could the compound have degraded?

o Answer: Improper storage is a common cause of compound degradation. Verify that both
the solid compound and any prepared stock solutions have been stored according to the
recommended conditions (see Table 1). For stock solutions, confirm that they have not
been subjected to numerous freeze-thaw cycles. It is advisable to use freshly prepared
solutions or aliquots that have been stored correctly.[1]

¢ Question: Was the compound completely dissolved?

o Answer: Ensure that the compound is fully dissolved in the appropriate solvent before use.
Visual inspection for any particulate matter is recommended. Sonication can aid in the
dissolution of the compound.

Issue: The appearance of the solid compound has changed (e.g., color change, clumping).
e Question: Is the compound still usable?

o Answer: A change in the physical appearance of the compound could indicate degradation
or moisture absorption. It is recommended to use a fresh vial of the compound if you
observe any significant changes. Storing the compound in a desiccator can help protect it
from moisture.[1]

Data Presentation

Table 1: Summary of Storage and Stability Data for ICI 211965
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Form Storage Condition Duration Shelf Life
) Short-term (days to >2 years (if stored
Solid 0 - 4°C, dry, dark
weeks) properly)[2]

) Long-term (months to >2 years (if stored
Solid -20°C, dry, dark

years) properly)[2]
Stock Solution (in 0. a°C Short-term (days to Up to 3 months
DMSO) weeks)[2] (general guidance)[1]
Stock Solution (in Up to 3 months
-20°C Long-term (months)[2] )
DMSO) (general guidance)[1]

Experimental Protocols

While specific experimental protocols are highly dependent on the research application, the
following general procedure outlines the preparation of a stock solution.

Protocol: Preparation of a 10 mM Stock Solution of ICI 211965 in DMSO
o Materials:

o ICI 211965 (solid)

[¢]

Dimethyl sulfoxide (DMSO), anhydrous

o

Sterile microcentrifuge tubes or vials

Calibrated balance

o

Vortex mixer and/or sonicator

[¢]

e Procedure: a. Allow the vial of solid ICI 211965 to equilibrate to room temperature before
opening to prevent condensation. b. Weigh the desired amount of ICI 211965 in a sterile
tube. For example, for 1 ml of a 10 mM stock solution, weigh out 0.3895 mg (Molecular
Weight: 389.51 g/mol ). c. Add the appropriate volume of anhydrous DMSO to achieve a final
concentration of 10 mM. d. Vortex the solution until the solid is completely dissolved. If
necessary, use a sonicator for a short period to aid dissolution. e. Visually inspect the
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solution to ensure there is no undissolved particulate matter. f. For long-term storage, it is

recommended to aliquot the stock solution into smaller, single-use volumes to minimize

freeze-thaw cycles. g. Store the stock solution at -20°C for long-term use or at 0-4°C for

short-term use.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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